Cas no 1261866-38-9 (2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261866-38-9
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4924648
• Update Time: 2025-06-08

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H7F4NO3/c14-11-5-9(12(19)20)10(6-18-11)7-1-3-8(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： NKMKBACBDFYNCI-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid

Introduction to 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261866-38-9)

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid, identified by its CAS number 1261866-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinic acid derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom at the 2-position and a trifluoromethoxy substituent at the 4-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid have been subjects of extensive research due to its promising pharmacological profile. The fluorine atom, being highly electronegative, influences the electronic distribution of the molecule, enhancing its binding affinity to biological targets. Similarly, the trifluoromethoxy group introduces additional hydrophobicity and metabolic stability, making it an attractive moiety for drug design. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring isonicotinic acid derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The fluorinated isonicotinic acids have shown particular promise in inhibiting bacterial enzymes such as DNA gyrase and RNA polymerase, which are critical for bacterial survival. Additionally, these derivatives have been investigated for their ability to modulate immune responses and interfere with inflammatory pathways. The specific substitution pattern in 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid enhances its interaction with these targets, making it a valuable candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that isonicotinic acid derivatives can selectively inhibit kinases and other enzymes involved in tumor growth and progression. The fluorine atom at the 2-position enhances metabolic stability, while the trifluoromethoxy group improves solubility and bioavailability. These properties make 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid an excellent candidate for preclinical studies aimed at identifying novel anticancer therapies. Furthermore, its structural similarity to established drugs allows for rational drug design strategies that can leverage existing knowledge while introducing novel mechanisms of action.

The pharmacokinetic profile of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid is another area of active investigation. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. This can lead to longer half-lives and more predictable drug concentrations in vivo, which are crucial factors for therapeutic efficacy. Additionally, the presence of multiple fluorine atoms can influence drug transport mechanisms across cell membranes, potentially increasing bioavailability. These characteristics make this compound particularly attractive for developing drugs with improved pharmacokinetic profiles.

In conclusion, 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261866-38-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in antimicrobial therapy, anti-inflammatory treatments, and oncology research make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals.